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Compound of Interest

Compound Name:
Methyl threo-9,10-

Dihydroxyoctadecanoate

Cat. No.: B15548695

Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

methyl threo-9,10-dihydroxyoctadecanoate.

Disclaimer: While specific safety data sheets for methyl threo-9,10-dihydroxyoctadecanoate
are not readily available, this guidance is based on information for similar fatty acid methyl

esters (FAMEs). It is imperative to consult with your institution's environmental health and

safety (EHS) office and adhere to all local, state, and federal regulations.

Key Safety and Handling Information
Before disposal, it is crucial to handle methyl threo-9,10-dihydroxyoctadecanoate with

appropriate care. While many fatty acid methyl esters are not classified as hazardous, good

laboratory practices should always be observed.[1][2]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses, a lab coat, and chemical-resistant gloves.
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Ventilation: Handle the compound in a well-ventilated area to minimize inhalation exposure.

[2]

Spill Management: In case of a spill, absorb the material with an inert absorbent, such as

sand or earth.[3] Collect the absorbed material into a suitable, closed container for disposal.

Quantitative Data for Related Fatty Acid Methyl
Esters
The following table summarizes key quantitative data for compounds structurally related to

methyl threo-9,10-dihydroxyoctadecanoate. This information should be used as a general

guideline for handling and storage.

Property Value Notes and Citations

Molecular Formula C₁₉H₃₈O₄
Specific to Methyl 9,10-

dihydroxyoctadecanoate.[4]

Molecular Weight 330.5 g/mol
Specific to Methyl 9,10-

dihydroxyoctadecanoate.[4]

Boiling Point 443.1 °C at 760 mmHg
For Methyl 9,10-

dihydroxyoctadecanoate.[5]

Flash Point 143.2 °C
For Methyl 9,10-

dihydroxyoctadecanoate.[5]

Density 0.968 g/cm³
For Methyl 9,10-

dihydroxyoctadecanoate.[5]

Storage Temperature
-20°C Freezer, Under inert

atmosphere

For Methyl 9,10-

dihydroxyoctadecanoate.[5]

Solubility
Chloroform (Slightly), Methanol

(Slightly)

For Methyl 9,10-

dihydroxyoctadecanoate.[5]

Step-by-Step Disposal Protocol
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The disposal of methyl threo-9,10-dihydroxyoctadecanoate should be conducted in a

manner that ensures safety and regulatory compliance.

Waste Identification and Segregation:

Characterize the waste. Based on available data for similar compounds, pure methyl
threo-9,10-dihydroxyoctadecanoate is unlikely to be classified as hazardous waste.

However, any contamination with hazardous materials will alter the disposal requirements.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines.

Containerization:

Use a chemically compatible, leak-proof container for waste collection. The original

container is often a suitable choice.

Label the container clearly with the full chemical name: "Methyl threo-9,10-
dihydroxyoctadecanoate".

Consult Institutional Guidelines:

Contact your institution's EHS office to determine the specific disposal pathway for non-

hazardous chemical waste. They will provide guidance on whether the material can be

disposed of through a chemical waste program or if other specific procedures are

required.

Arranging for Disposal:

Follow your institution's procedures for requesting a waste pickup. This may involve

submitting an online form or contacting the EHS office directly.

Store the sealed and labeled waste container in a designated, secure area while awaiting

pickup.

Documentation:
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Maintain a record of the waste disposal, including the chemical name, quantity, and date of

disposal, in your laboratory notebook or inventory system.

Disposal Decision Workflow
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemical waste.
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Identify Waste Chemical
(Methyl threo-9,10-dihydroxyoctadecanoate)

Consult Safety Data Sheet (SDS)
(or data for similar compounds)

Determine if Hazardous

Segregate as
Hazardous Waste

Yes

Segregate as
Non-Hazardous Waste

No

Label Container with
Contents and Hazards

Store in Designated
Waste Accumulation Area

Contact Institutional EHS
for Pickup and Disposal

Maintain Disposal Records

Click to download full resolution via product page

Caption: Logical workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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